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Compound of Interest

Compound Name: PQR530

Cat. No.: B610182 Get Quote

This technical support center provides guidance to researchers, scientists, and drug

development professionals on overcoming common solubility challenges with PQR530 in

Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the maximum reported solubility of PQR530 in DMSO?

A1: The maximum reported solubility of PQR530 in DMSO is 33.33 mg/mL, which corresponds

to a molar concentration of 81.81 mM.[1][2] It is important to note that achieving this

concentration may require specific handling procedures.

Q2: I'm having trouble dissolving PQR530 in DMSO, even at concentrations below the reported

maximum. What could be the issue?

A2: Several factors can contribute to difficulty in dissolving PQR530 in DMSO. One critical

factor is the hygroscopic nature of DMSO; absorbed water can significantly reduce the solubility

of the compound.[1] Additionally, the dissolution of PQR530 in DMSO may require physical

assistance, such as ultrasonication.[1][3]

Q3: Are there any recommended procedures for preparing a PQR530 stock solution in DMSO?

A3: Yes, it is recommended to use newly opened, anhydrous DMSO to prepare stock solutions.

[1] To aid dissolution, especially at higher concentrations, ultrasonication is advised.[1][3]
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Gentle heating may also be considered, but the thermostability of PQR530 should be taken into

account.

Q4: My PQR530 in DMSO solution appears to have precipitated after storage. What should I

do?

A4: If precipitation is observed after storage, it may be due to temperature fluctuations or the

absorption of moisture into the DMSO. You can try to redissolve the compound by gentle

warming and/or sonication.[1] To prevent this, it is recommended to aliquot the stock solution

into smaller volumes for single use and store them at -20°C or -80°C to minimize freeze-thaw

cycles and exposure to atmospheric moisture.[1]

Q5: Can I use a DMSO stock solution of PQR530 for my in vivo experiments?

A5: While a DMSO stock solution is suitable for preparing further dilutions, it is generally not

recommended for direct in vivo administration due to potential toxicity. For in vivo studies,

specific formulations are required. These typically involve a co-solvent system to ensure the

compound remains in solution when diluted into an aqueous physiological environment.[1][3]

Troubleshooting Guide: PQR530 Solubility in DMSO
This guide provides a step-by-step approach to address common solubility issues with PQR530
in DMSO.
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Problem Potential Cause Recommended Solution

PQR530 powder does not

dissolve in DMSO

1. Hygroscopic DMSO: The

DMSO may have absorbed

water from the atmosphere,

reducing its solvating power for

PQR530. 2. Insufficient

physical agitation: PQR530

may require energy input to

dissolve efficiently.

1. Use a fresh, unopened

bottle of anhydrous or high-

purity DMSO. 2. Apply

ultrasonication to the solution.

[1][3] Gentle warming can also

be attempted, but monitor for

any signs of compound

degradation.

Precipitation observed in the

DMSO stock solution during

storage

1. Temperature fluctuations:

Storage at improper

temperatures or repeated

freeze-thaw cycles can lead to

precipitation. 2. Moisture

absorption: Over time, the

DMSO stock may absorb

atmospheric moisture.

1. Aliquot the stock solution

into smaller, single-use

volumes to avoid repeated

freeze-thaw cycles. 2. Store

aliquots at a consistent

temperature of -20°C or -80°C.

[1]

Precipitation occurs when

diluting the DMSO stock

solution into aqueous media

(e.g., cell culture media, PBS)

1. Poor aqueous solubility:

PQR530 has low solubility in

aqueous solutions. The high

concentration of DMSO in the

initial stock is not maintained

upon dilution.

1. For in vitro assays, ensure

the final concentration of

DMSO in the aqueous medium

is low (typically <0.5%) to

maintain cell viability and

compound solubility. 2. For in

vivo studies, use a co-solvent

system. A common formulation

involves 10% DMSO, 40%

PEG300, 5% Tween-80, and

45% saline.[1]

Quantitative Data Summary
The following tables summarize key quantitative data for PQR530.

Table 1: PQR530 Chemical and Physical Properties
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Property Value Reference

Molecular Weight 407.42 g/mol [1]

Formula C18H23F2N7O2 [1]

Appearance Solid [1]

Color Light yellow to yellow [1]

CAS Number 1927857-61-1 [1]

Table 2: PQR530 Solubility Data

Solvent Concentration Remarks Reference

DMSO
33.33 mg/mL (81.81

mM)

Requires ultrasonic;

Hygroscopic DMSO

has a significant

impact on solubility.

[1][2]

DMF 30 mg/mL [4]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

2.5 mg/mL (6.14 mM)
Suspended solution;

Requires ultrasonic.
[1]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.5 mg/mL (6.14

mM)
Clear solution. [1]

10% DMSO, 90%

corn oil

≥ 2.5 mg/mL (6.14

mM)
Clear solution. [3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM PQR530 Stock Solution in DMSO

Materials:

PQR530 powder
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Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes

Sonicator bath

Procedure:

1. Calculate the mass of PQR530 required to make the desired volume of a 10 mM stock

solution (Molecular Weight = 407.42 g/mol ). For example, for 1 mL of a 10 mM solution,

4.07 mg of PQR530 is needed.

2. Weigh the calculated amount of PQR530 powder and place it in a sterile microcentrifuge

tube.

3. Add the required volume of anhydrous DMSO to the tube.

4. Vortex the tube briefly to mix the contents.

5. Place the tube in a sonicator bath and sonicate until the PQR530 is completely dissolved.

Intermittent vortexing may aid dissolution.

6. Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.

7. Store the aliquots at -20°C or -80°C for long-term storage.[1]

Visualizations
The following diagrams illustrate key concepts related to PQR530.
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Caption: PQR530 inhibits the PI3K/Akt/mTOR signaling pathway.
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Caption: A logical workflow for troubleshooting PQR530 solubility.
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Caption: Experimental workflow for preparing an in vivo formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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